Cas no 1396847-20-3 (1-(2,5-difluorophenyl)-N-{2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl}methanesulfonamide)

• Product Name: 1-(2,5-difluorophenyl)-N-{2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl}methanesulfonamide
• CAS No: 1396847-20-3
• MF: C₁₈H₁₅F₃N₂O₂S₂
• MW: 412.449112176895
• CID: 5400768
• PubChem ID: 71796464
• Update Time: 2025-05-26

1-(2,5-difluorophenyl)-N-{2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• F6279-0081
• 1-(2,5-difluorophenyl)-N-{2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl}methanesulfonamide
• 1396847-20-3
• 1-(2,5-difluorophenyl)-N-[2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl]methanesulfonamide
• AKOS024547332
• VU0543116-1
• 1-(2,5-difluorophenyl)-N-(2-(2-(4-fluorophenyl)thiazol-4-yl)ethyl)methanesulfonamide

• Inchi： 1S/C18H15F3N2O2S2/c19-14-3-1-12(2-4-14)18-23-16(10-26-18)7-8-22-27(24,25)11-13-9-15(20)5-6-17(13)21/h1-6,9-10,22H,7-8,11H2
• InChI Key： UMLQMHLYZAKQOW-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C=CC=1F)F)(NCCC1=CSC(C2C=CC(=CC=2)F)=N1)(=O)=O

Computed Properties

• Exact Mass: 412.05270456g/mol
• Monoisotopic Mass: 412.05270456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.7Ų

Additional information on 1-(2,5-difluorophenyl)-N-{2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl}methanesulfonamide

Introduction to 1-(2,5-difluorophenyl)-N-{2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl}methanesulfonamide (CAS No. 1396847-20-3)

The compound 1-(2,5-difluorophenyl)-N-{2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl}methanesulfonamide, identified by its CAS number 1396847-20-3, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure, featuring a combination of fluorinated aromatic rings, a thiazole scaffold, and a methanesulfonamide functional group, positions it as a promising candidate for further exploration in therapeutic applications.

Recent studies have highlighted the growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The presence of 2,5-difluorophenyl in the molecular framework of this compound is particularly noteworthy, as fluorine atoms can modulate electronic properties and influence interactions with enzymes and receptors. Such modifications are increasingly recognized as key factors in the design of novel pharmaceutical agents.

The thiazole ring is another critical component of this compound, renowned for its broad spectrum of biological activities. Thiazole derivatives have been extensively studied for their roles in antimicrobial, antiviral, and anti-inflammatory applications. In particular, the substitution pattern around the thiazole core, coupled with the 4-fluorophenyl moiety, suggests potential interactions with specific binding pockets in biological macromolecules. This structural feature aligns with the current trend toward rational drug design, where precise molecular modifications are tailored to optimize pharmacological outcomes.

Moreover, the methanesulfonamide group contributes to the compound's solubility and bioavailability, which are essential parameters for drug development. Methanesulfonamides are frequently incorporated into pharmaceuticals due to their ability to enhance receptor binding and metabolic stability. The specific positioning of this group in 1-(2,5-difluorophenyl)-N-{2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl}methanesulfonamide suggests a deliberate design strategy aimed at maximizing its therapeutic potential.

Current research in medicinal chemistry emphasizes the importance of multifunctional molecules that can address multiple biological pathways simultaneously. The complex architecture of this compound makes it a compelling candidate for such applications. For instance, the combination of fluorinated aromatic rings and a thiazole scaffold may enable dual targeting of different disease-related pathways. This approach is particularly relevant in the treatment of complex diseases where polypharmacology is increasingly recognized as a viable strategy.

Experimental investigations have begun to unravel the pharmacological profile of this compound. Preliminary studies suggest that it exhibits promising activity against certain enzymatic targets, which could translate into therapeutic benefits for conditions such as inflammation and infection. The precise stereochemistry and electronic distribution within the molecule are being fine-tuned to enhance its efficacy while minimizing off-target effects. These efforts are guided by computational modeling techniques that predict molecular interactions at an atomic level.

The role of fluorine atoms in modulating drug properties cannot be overstated. In 1-(2,5-difluorophenyl)-N-{2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl}methanesulfonamide, the fluorine atoms at positions 2 and 5 on the aromatic ring contribute to its lipophilicity and metabolic resistance. This characteristic is particularly valuable in drug development, as it can prolong the half-life of a pharmaceutical agent and improve its bioavailability. Furthermore, fluorine substitution often enhances binding affinity through steric and electronic effects, making it an indispensable tool in medicinal chemistry.

The thiazole core has been extensively explored for its pharmacological versatility. Beyond its known antimicrobial properties, recent studies have uncovered novel mechanisms by which thiazole derivatives interact with biological systems. These findings have rekindled interest in thiazole-based scaffolds for drug discovery programs. The specific substitution pattern in this compound may leverage these newly discovered interactions to yield novel therapeutic effects.

In conclusion,1-(2,5-difluorophenyl)-N-{2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl}methanesulfonamide (CAS No. 1396847-20-3) represents a sophisticated example of how structural complexity can be leveraged to develop novel pharmaceutical agents. Its unique combination of fluorinated aromatic rings and a thiazole scaffold positions it as a promising candidate for further investigation in medicinal chemistry. As research continues to uncover new biological targets and mechanisms of action, this compound holds significant potential for contributing to next-generation therapeutics.